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Compound of Interest

Compound Name: Triiodosilane

Cat. No.: B3047058

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Triiodosilane (SiHI3) is a reactive iodosilane compound of significant interest in the fields of
materials science and synthetic chemistry. As a precursor for the deposition of silicon-
containing thin films in semiconductor manufacturing and a versatile reagent for specific
chemical transformations, a comprehensive understanding of its chemical properties is
essential for its effective and safe application. This document provides an in-depth technical
overview of the physical, spectroscopic, and reactive characteristics of triiodosilane, including
detailed experimental protocols for its synthesis and guidelines for safe handling.

Physical and Chemical Properties

Triiodosilane is a colorless liquid under standard conditions.[1][2] Its fundamental physical and
chemical identifiers are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3047058?utm_src=pdf-interest
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://patents.google.com/patent/CN113195506A/en
https://www.gelest.com/wp-content/uploads/Iodosilanes_TDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula HIsSi[3][4]

Molecular Weight 409.807 g/mol [3][5]

CAS Number 13465-72-0[3][4]
Appearance Clear, colorless oil/liquid[1][2]

216.9°C at 760 mmHg[5][6][7] 95-96°C at
Boiling Point unspecified pressure[1] 95°C at 12 Torr[2] 98-
102°C at 15 Torr[1]

Melting Point 8°C[2]

Vapor Pressure 0.201 mmHg at 25°C[5][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of triiodosilane.
Key NMR and calculated vibrational data are presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy confirms the molecular structure of triiodosilane.

Chemical Shift Coupling

Spectrum Nucleus Solvent
(0) Constant (J)
3.91 ppm J(#°Si-tH) =
IH NMR H CeDs ] PP ( )
(singlet) 327.5Hz
29Gji{1H} NMR 29G;j CeDs -170.31 ppm N/A

Data sourced from patent literature describing the synthesis and analysis of triiodosilane.[1]

Vibrational Spectroscopy

A semi-empirical theoretical study using the MNDO-PM3 method has calculated the vibrational
modes of triiodosilane.[8]
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Calculated Mode Frequency (cm™?) Region
1-3 63 - (not specified) Far-Infrared
4-9 (not specified) - 1815 Mid-Infrared

These nine calculated vibrational modes provide a theoretical basis for the infrared
spectroscopic analysis of the molecule.[8][9]

Reactivity and Chemical Behavior

Triiodosilane is a highly reactive compound, primarily characterized by its sensitivity to
moisture and its utility as a silicon precursor.

o Hydrolysis: Trilodosilane reacts violently with water.[3] This reaction releases flammable
gases, which may ignite spontaneously.[3] The compound is known to decompose in contact
with water.[10]

» Flammability: It is classified as a flammable liquid and vapor.[3]
o Corrosivity: The substance causes severe skin burns and eye damage.[3]
o Applications in Synthesis:

o Semiconductor Fabrication: It serves as a precursor for depositing silicon and silicon
nitride (SiN) thin films, particularly in processes requiring a low thermal budget and high
conformality, such as Atomic Layer Deposition (ALD).[1][2]

o Pharmaceutical Synthesis: It is utilized for reductive iodination and the synthesis of acyl
iodides.[2]
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Caption: Key reaction pathways for triiodosilane.

Synthesis of Trilodosilane

The most well-documented modern synthesis involves the halogen exchange reaction from

trichlorosilane.

Experimental Protocol: Halogen Exchange from

Trichlorosilane

This method provides trilodosilane in high yield and purity by reacting trichlorosilane with

lithium iodide powder, catalyzed by a tertiary amine.[1]

Reagents and Equipment:

 Trichlorosilane (SiHCIs)

e Lithium lodide (Lil), powder form

e N,N,N',N'-Tetraethylethylenediamine (TEEDA) or N,N,N',N",N"-
Pentamethyldiethylenetriamine (PMDETA) (tertiary amine catalyst)

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b3047058?utm_src=pdf-body-img
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://www.benchchem.com/product/b3047058?utm_src=pdf-body
https://patents.google.com/patent/CN113195506A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anhydrous Dichloromethane (CH2Clz2)

Schlenk flask or glove box for inert atmosphere operations

Magnetic stirrer

Short path distillation apparatus
Procedure:

o Preparation: All operations are to be conducted under an inert atmosphere (e.g., nitrogen or
argon) in a glove box or using Schlenk line techniques.[1]

e Reaction Setup: To a dried Schlenk flask, add lithium iodide powder (5 equivalents) and
anhydrous dichloromethane to create a slurry.[1]

» Addition of Silane: Add trichlorosilane (1 equivalent) to the slurry. The solution may develop a
pink or purple color.[1]

o Catalyst Addition: Add the tertiary amine catalyst (e.g., TEEDA, 0.05-0.10 equivalents). The
color should fade to a pale yellow.[1]

o Reaction: Seal the flask and stir the mixture at ambient temperature. The reaction progress
can be monitored by *H NMR to confirm the consumption of trichlorosilane. The reaction may
take 72-96 hours to reach completion.[1]

 Purification: Upon completion, the crude product is purified by vacuum distillation. The main
fraction of trilodosilane typically distills at 98-102°C at 15 torr.[1] The final product is a clear,
colorless oil with a purity often exceeding 98%.[1]

4. Stir at Ambient
Temperature (72-96h)

lete 5. Vacuum Distillation
(98-102°C @ 15 torr)

2. Add Trichlorosilane

Start
(Inert Atmosphere)
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Caption: Experimental workflow for the synthesis of triiodosilane.

Safety and Handling

Due to its high reactivity and hazardous nature, strict safety protocols must be followed when
handling triiodosilane.

~HS H | Classificati

Pictogram Code Hazard Statement

Flame H226 Flammable liquid and vapor[3]

In contact with water releases
Flame over Circle, Corrosion H260 flammable gases which may

ignite spontaneously[3]

) Causes severe skin burns and
Corrosion H314
eye damage|3]

Handling and Storage Recommendations

 Inert Atmosphere: Handle and store under an inert gas such as argon or nitrogen.[1][11]
Protect from moisture at all times.[11]

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[11]
[12]

o Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, tightly fitting
safety goggles, and flame-retardant protective clothing.[11][12]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools and explosion-proof equipment.[11][12] Ground and bond containers and
receiving equipment to prevent static discharge.[10][11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Store
away from incompatible materials such as strong oxidizing agents, acids, bases, and
amines.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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